Cas no 1227606-84-9 (2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine)

• Product Name: 2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine
• CAS No: 1227606-84-9
• MF: C₁₂H₈BrF₂N
• MW: 284.099429130554
• CID: 4799386
• Update Time: 2025-10-30

2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine
• 2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine

• Inchi： 1S/C12H8BrF2N/c13-7-12-10(15)5-6-11(16-12)8-3-1-2-4-9(8)14/h1-6H,7H2
• InChI Key： CWLGXBFRQNSLKI-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=CC(C2C=CC=CC=2F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine

Introduction to 2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine (CAS No. 1227606-84-9)

2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine (CAS No. 1227606-84-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromomethyl group, a fluorine atom at the 3-position, and a 2-fluorophenyl substituent attached to the pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it an attractive candidate for various applications.

The synthesis of 2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the bromination of a suitable pyridine derivative followed by functionalization to introduce the desired substituents. The choice of synthetic route often depends on the specific requirements of the target application, such as purity, yield, and cost-effectiveness.

In terms of its chemical properties, 2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine exhibits notable reactivity due to the presence of the bromomethyl group. This functional group can undergo various reactions, including nucleophilic substitution (SN1 and SN2), which makes it a valuable intermediate in the synthesis of more complex molecules. The fluorine atoms in the molecule also contribute to its electronic properties, influencing its reactivity and stability.

The biological activity of 2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine has been a subject of extensive research. Studies have shown that this compound possesses potent inhibitory effects on specific enzymes and receptors, making it a promising lead compound for drug discovery. For instance, recent studies have demonstrated that derivatives of this compound exhibit significant activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has shown potential as an inhibitor of G protein-coupled receptors (GPCRs), which are involved in various physiological processes and diseases.

The pharmacological profile of 2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine has been evaluated in preclinical models. In vitro assays have revealed that it exhibits high selectivity and potency against specific targets, with minimal off-target effects. These properties are crucial for developing safe and effective therapeutic agents. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic concentrations, suggesting a favorable safety profile.

The potential applications of 2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine extend beyond its use as a direct therapeutic agent. It serves as an important building block in the synthesis of more complex molecules with diverse biological activities. For example, researchers have used this compound as a starting material to develop novel antiviral agents, anti-inflammatory drugs, and neuroprotective compounds. The versatility of this molecule makes it an invaluable tool in medicinal chemistry research.

In conclusion, 2-Bromomethyl-3-fluoro-6-(2-fluorophenyl)pyridine (CAS No. 1227606-84-9) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research in this field continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of medicine and healthcare.